Cas no 27372-38-9 (6-oxo-4,5-dihydro-1H-pyridazine-3-carboxylic acid)

• Product Name: 6-oxo-4,5-dihydro-1H-pyridazine-3-carboxylic acid
• CAS No: 27372-38-9
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• MDL: MFCD00052030
• CID: 88720
• PubChem ID: 99621
• Update Time: 2025-07-20

6-oxo-4,5-dihydro-1H-pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid
• 1,4,5,6-Tetrahydro-6-oxopyridazine-3-carboxylic Acid
• 1,4,5,6-Tetrahydro-6-oxo-3-pyridazinecarboxylic acid
• 6-Oxo-1,4,5,6-tetrahydro-pyridazine-3-carboxylic acid
• 6-oxo-4,5-dihydro-1H-pyridazine-3-carboxylic acid
• 1,4,5,6-Tetrahydro-6-Oxopyridazine-3-Carboxylic Ac
• 3-carboxy-6-oxo-1,4,5,6-tetrahydropyridazine
• 3-oxo-2,3,4,5-tetrahydro-6-pyridazinic acid
• 6-carboxy-2,3,4,5-tetrahydropyridazine-3-one
• 6-Oxo-1,4,5,6-tetrahydro-pyridazin-3-carbonsaeure
• 6-Oxo-1,4,5,6-tetrahydropyridazin-3-carboxylic acid
• 6-oxo-1,4,5-trihydropyridazine-3-carboxylic acid
• 6-Carboxy-4,5-dihydropyridazin-3(2H)-one
• NSC 251543
• 3-Pyridazinecarboxylic acid, 1,4,5,6-tetrahydro-6-oxo-
• OT09ZTP07E
• VUADWGRLHPTYPI-UHFFFAOYSA-N
• NSC251543
• PubChem19274
• SCHEMB
• PS-4168
• MFCD00052030
• 6-oxo-1,4,5,6-tetrahydro-3-pyridazinecarboxylic acid
• BCP33724
• Z56871458
• 4,5-dihydro-6-carboxy-3(2H)-pyridazone
• BB 0248329
• 3-PYRIDAZINECARBOXYLIC ACID, 4,5-DIHYDRO-6-HYDROXY-
• SY008389
• CS-0044466
• EN300-12129
• SCHEMBL20247209
• 1,5,6-TETRAHYDRO-6-OXO-3-PYRIDAZINECARBOXYLIC ACID
• F0918-7051
• AKOS000264092
• 3-Pyridazinecarboxylicacid,1,4,5,6-tetrahydro-6-oxo-
• SCHEMBL337724
• HMS1645J20
• DTXSID60181809
• 27372-38-9
• Q27285824
• UNII-OT09ZTP07E
• T2955
• EU-0083476
• 1,4,5,6-tetrahydro-6-oxo-3-pyridazine carboxylic acid
• FT-0621294
• A819036
• NSC-251543
• J-518970
• DB-013102
• DTXCID50104300
• ALBB-021311
• BBL012242
• STK733922

• MDL： MFCD00052030
• Inchi： 1S/C5H6N2O3/c8-4-2-1-3(5(9)10)6-7-4/h1-2H2,(H,7,8)(H,9,10)
• InChI Key： VUADWGRLHPTYPI-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(=O)O)=NN1

Computed Properties

• Exact Mass: 142.03800
• Monoisotopic Mass: 142.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: -1.1
• Topological Polar Surface Area: 78.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.65±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 198-200 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Dissolution (94 g/l) (25 º C),
• PSA: 78.76000
• LogP: -0.89860
• λmax: 257(H2O)(lit.)
• Solubility: Not determined

6-oxo-4,5-dihydro-1H-pyridazine-3-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 6-oxo-4,5-dihydro-1H-pyridazine-3-carboxylic acid

Comprehensive Overview of 6-oxo-4,5-dihydro-1H-pyridazine-3-carboxylic acid (CAS No. 27372-38-9)

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